5-benzoyl-6-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid

• IUPAC Name: 5-benzoyl-6-methyl-2-oxo-1H-pyridine-3-carboxylic acid
• InChI: InChI=1S/C14H11NO4/c1-8-10(7-11(14(18)19)13(17)15-8)12(16)9-5-3-2-4-6-9/h2-7H,1H3,(H,15,17)(H,18,19)
• InChI Key: DIJGKLWEDPALSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C(=O)N1)C(=O)O)C(=O)C2=CC=CC=C2
• Molecular Formula: C14H11NO4
• Molecular Weight: 257.24 g/mol

Description

Compounds like “5-benzoyl-6-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid” belong to a class of organic compounds known as heterocyclic compounds, which contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen. They are often used in the development of new drugs.

Synthesis Analysis

The synthesis of similar compounds often involves reactions leading to the construction of heterocycles. The reactants can attack at multiple sites, and the substrate can act as both an N- and C-nucleophile.

Molecular Structure Analysis

The molecular structure of these compounds can be complex, with multiple sites for potential reactions. They often contain a heterocyclic ring, which can adopt various conformations.

Chemical Reactions Analysis

These compounds can undergo a variety of chemical reactions, including cyclocondensation and cyclization. They can also react with various nucleophiles and electrophiles.

Physical And Chemical Properties Analysis

These compounds often have unique physical and chemical properties. For example, they can show both acidic and basic properties, and are often highly soluble in water and other polar solvents.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Overview: 5-benzoyl-6-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid belongs to the pyridinecarboxylic acid family and exhibits interesting pharmacological potential. Researchers have explored its derivatives for drug discovery.

Applications:

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Organic Synthesis and Chemical Reactions

Overview: The unique structure of 5-benzoyl-6-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid allows for diverse synthetic applications.

Applications:

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• Imidazole Derivatives : Imidazole-containing compounds play a crucial role in drug development. .

Mechanism of Action

The mechanism of action of these compounds can vary widely depending on their specific structure and the biological system in which they are acting. Many have broad ranges of chemical and biological properties.

Safety and Hazards

As with any chemical compound, safety and hazards need to be considered. It’s important to avoid contact with skin and eyes, avoid formation of dust and aerosols, and obtain special instructions before use.

Future Directions

The development of new drugs often involves the synthesis of novel heterocyclic compounds. Therefore, research into the synthesis, properties, and potential applications of these compounds is an active area of study.